Cas no 89540-52-3 (2-Propanone, 1-(2-propynyloxy)-3-(triphenylphosphoranylidene)-)

• Product Name: 2-Propanone, 1-(2-propynyloxy)-3-(triphenylphosphoranylidene)-
• CAS No: 89540-52-3
• MF: C₂₄H₂₁O₂P
• MW: 372.396107435226
• CID: 597280
• PubChem ID: 71324827
• Update Time: 2025-04-19

2-Propanone, 1-(2-propynyloxy)-3-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-propynyloxy)-3-(triphenylphosphoranylidene)-
• 1-prop-2-ynoxy-3-(triphenyl-λ⁵-phosphanylidene)propan-2-one
• DTXSID50754248
• 89540-52-3
• 1-[(Prop-2-yn-1-yl)oxy]-3-(triphenyl-lambda~5~-phosphanylidene)propan-2-one

• Inchi： 1S/C24H21O2P/c1-2-18-26-19-21(25)20-27(22-12-6-3-7-13-22,23-14-8-4-9-15-23)24-16-10-5-11-17-24/h1,3-17,20H,18-19H2
• InChI Key： JLDNMZULFPVLGE-UHFFFAOYSA-N
• SMILES： P(=CC(COCC#C)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 372.12791691g/mol
• Monoisotopic Mass: 372.12791691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų